Cas no 19191-10-7 ((E)-1,2-Diacetoxyethene)

(E)-1,2-Diacetoxyethene structure
(E)-1,2-Diacetoxyethene structure
Product Name:(E)-1,2-Diacetoxyethene
CAS No:19191-10-7
MF:C6H8O4
MW:144.125322341919
CID:123404
Update Time:2023-08-02

(E)-1,2-Diacetoxyethene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethenediol,1,2-diacetate, (1E)-
    • (E)-1,2-diacetoxyethene
    • (E)-ethene-1,2-diyl diacetate
    • 1,2-ethenediol, diacetate
    • Ethene-1,2-diyl diacetate
    • TRANS-DIACETOXYETHYLENE)
    • 1,2-diacetoxyethylene
    • [(E)-2-acetyloxyethenyl] ethanoate
    • acetic acid [(E)-2-acetyloxyethenyl] ester
    • A813604
    • (E)-1,2-Diacetoxyethene
    • Inchi: 1S/C6H8O4/c1-5(7)9-3-4-10-6(2)8/h3-4H,1-2H3/b4-3+
    • InChI Key: UWIKQJCVLSOKTO-ONEGZZNKSA-N
    • SMILES: O(/C=C/OC(C)=O)C(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.124
  • Boiling Point: 154.3°C at 760 mmHg
  • Flash Point: 67°C
  • Refractive Index: 1.435
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